Cas no 474943-07-2 (N-(NBD-Aminolauroyl)safingol)

• Product Name: N-(NBD-Aminolauroyl)safingol
• CAS No: 474943-07-2
• MF: C₃₇H₆₅N₅O₅
• MW: 659.94251036644
• CID: 2850396
• Update Time: 2024-11-06

N-(NBD-Aminolauroyl)safingol Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dihydroxyoctadecan-2-yl)-12-[(7-nitro-2H-benzimidazol-4-yl)amino]dodecanamide
• C12 NBD L-threo dihydro Ceramide (d18:0/12:0)
• N-[(2S,3S)-1,3-dihydroxyoctadecan-2-yl]-12-[(7-nitro-2~{H}-benzimidazol-4-yl)amino]dodecanamide
• Dodecanamide, N-[(1S,2S)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-
• N-(NBD-Aminolauroyl)safingol

• Inchi： 1S/C37H65N5O5/c1-2-3-4-5-6-7-8-9-10-12-15-18-21-24-34(44)32(29-43)41-35(45)25-22-19-16-13-11-14-17-20-23-28-38-31-26-27-33(42(46)47)37-36(31)39-30-40-37/h26-27,32,34,38,43-44H,2-25,28-30H2,1H3,(H,41,45)
• InChI Key： FBUVRWVKCBYGAK-UHFFFAOYSA-N
• SMILES： OC(C(CO)NC(CCCCCCCCCCCNC1=CC=C(C2C1=NCN=2)[N+](=O)[O-])=O)CCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 47
• Rotatable Bond Count: 30
• Complexity: 1000
• XLogP3: 10.5
• Topological Polar Surface Area: 152

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides